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Flutriafol, a potent systemic fungicide from the triazole class, is a cornerstone in the
management of a broad spectrum of fungal diseases in major crops. Its efficacy is rooted in the
inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes. To enhance
its performance, broaden its activity spectrum, and mitigate the development of resistance,
Flutriafol is frequently combined with other active ingredients. This guide provides an objective
comparison of Flutriafol's synergistic effects with various partners, supported by experimental
data and detailed methodologies.

Mechanisms of Action: A Synergistic Approach

Flutriafol acts by inhibiting the C14-demethylase enzyme, which is essential for producing
ergosterol, thereby disrupting the structure and function of the fungal cell membrane.[1][2][3][4]
Synergistic combinations leverage multiple modes of action (MoA), targeting different vital
processes within the fungal cell simultaneously. This multi-pronged attack not only enhances
efficacy but is a key strategy in resistance management.[5][6]

A prominent example is the combination of Flutriafol (a Demethylation Inhibitor, DMI - FRAC
Group 3) with a strobilurin fungicide like Azoxystrobin (a Quinone outside Inhibitor, Qol - FRAC
Group 11). Azoxystrobin inhibits mitochondrial respiration, effectively cutting off the fungus's
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energy supply.[5][6] This dual-action approach—disrupting both cell membrane integrity and
energy production—creates a powerful synergistic effect.[6]

Another advanced combination includes a third MoA, such as Fluindapyr, a Succinate
Dehydrogenase Inhibitor (SDHI - FRAC Group 7), which also targets fungal respiration but at a
different point in the mitochondrial electron transport chain.[7] Products like Adastrio™
fungicide, which contain Flutriafol, Azoxystrobin, and Fluindapyr, offer a comprehensive and
robust solution for disease control.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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